(3R)-3-[4-(2H-1,2,3,4-tetrazol-5-yl)phenyl]morpholine hydrochloride

• IUPAC Name: (3R)-3-[4-(2H-tetrazol-5-yl)phenyl]morpholine;hydrochloride
• InChI: InChI=1S/C11H13N5O.ClH/c1-3-9(11-13-15-16-14-11)4-2-8(1)10-7-17-6-5-12-10;/h1-4,10,12H,5-7H2,(H,13,14,15,16);1H/t10-;/m0./s1
• InChI Key: SEBIEIIQPTXQRZ-PPHPATTJSA-N
• Canonical SMILES: C1COCC(N1)C2=CC=C(C=C2)C3=NNN=N3.Cl
• Isomeric SMILES: C1COC[C@H](N1)C2=CC=C(C=C2)C3=NNN=N3.Cl
• Molecular Formula: C11H14ClN5O
• Molecular Weight: 267.71 g/mol

Description

(3R)-3-[4-(2H-1,2,3,4-tetrazol-5-yl)phenyl]morpholine hydrochloride, also known as TAK-659, is a small molecule inhibitor that targets B-cell receptor signaling pathways. This compound has gained significant attention in recent years due to its potential therapeutic applications in the treatment of B-cell malignancies.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

One study discusses a water-soluble neurokinin-1 receptor antagonist with potential implications in treating emesis and depression. The compound exhibited high affinity and long duration of action, showing promise in pre-clinical tests (Harrison et al., 2001).

Antimicrobial and Antituberculosis Activity

Morpholine derivatives have been synthesized and evaluated for their biological activities, including antimicrobial and antituberculosis effects. For instance, a study reported significant anti-TB activity and superior antimicrobial activity for a specific morpholine compound, highlighting its potential as a therapeutic agent (Mamatha S.V et al., 2019).

Antitumor Activity

Another research focused on the synthesis of tertiary aminoalkanol hydrochlorides, testing them for antitumor activity. This study underscores the potential of morpholine derivatives in developing new cancer treatments (Isakhanyan et al., 2016).

Antidepressive Activity

The synthesis and evaluation of a morpholine derivative for its antidepressant activities were also explored. The study found that the compound could be worth further investigation for treating depression, based on tests with mice (Yuan, 2012).

Antimicrobial Substances

Research into morpholine-containing 2-R-phenyliminothiazole derivatives showed promising antibacterial and antifungal effects. This highlights the potential of morpholine derivatives in addressing microbial resistance and developing new antimicrobials (Yeromina et al., 2019).

Anti-Breast Cancer Activity

A novel morpholine derivative was synthesized and evaluated for anti-breast cancer activity, showing significant efficacy against MCF-7 breast cancer cell lines. The compound’s activity was supported by molecular docking studies, indicating its potential as a potent anti-breast cancer agent (Kumar et al., 2021).